Cas no 97686-99-2 (Phenol, tribromo-,bismuth(3+) salt (9CI))

Phenol, tribromo-,bismuth(3+) salt (9CI) structure
97686-99-2 structure
Product Name:Phenol, tribromo-,bismuth(3+) salt (9CI)
CAS No:97686-99-2
MF:C18H6BiBr9O3
MW:1198.35481595993
CID:801322
PubChem ID:102601906
Update Time:2025-04-19

Phenol, tribromo-,bismuth(3+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol, tribromo-,bismuth(3+) salt (9CI)
    • BISMUTH TRIBROMOPHENATE
    • XEROFORM
    • Bismuth;2,3,4-tribromophenolate
    • 97686-99-2
    • Inchi: 1S/3C6H3Br3O.Bi/c3*7-3-1-2-4(10)6(9)5(3)8;/h3*1-2,10H;/q;;;+3/p-3
    • InChI Key: ZJDMFNXBZLCJJY-UHFFFAOYSA-K
    • SMILES: [Bi+3].BrC1C(=CC=C(C=1Br)[O-])Br.BrC1C(=CC=C(C=1Br)[O-])Br.BrC1C(=CC=C(C=1Br)[O-])Br

Computed Properties

  • Exact Mass: 1189.28000
  • Monoisotopic Mass: 1189.27713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2Ų

Experimental Properties

  • PSA: 69.18000
  • LogP: 12.35370
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